Cas no 930-08-5 (3,6,9,12-Tetraoxapentacosan-1-ol)

• Product Name: 3,6,9,12-Tetraoxapentacosan-1-ol
• CAS No: 930-08-5
• MF: C₂₁H₄₄O₅
• MW: 376.571067810059
• CID: 804467
• PubChem ID: 70251
• Update Time: 2025-06-26

3,6,9,12-Tetraoxapentacosan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxapentacosan-1-ol
• 2-[2-[2-(2-tridecoxyethoxy)ethoxy]ethoxy]ethanol
• NS00039514
• Tridecyl alcohol tri(oxyethylene) ethanol
• F88648
• DTXSID5048059
• C13-AEO-4
• 930-08-5
• EINECS 213-209-9
• tetraethylene glycol mono-n-tridecyl ether
• DTXCID0028030
• XGJLRCKXPUPYKH-UHFFFAOYSA-N

• Inchi： 1S/C21H44O5/c1-2-3-4-5-6-7-8-9-10-11-12-14-23-16-18-25-20-21-26-19-17-24-15-13-22/h22H,2-21H2,1H3
• InChI Key： XGJLRCKXPUPYKH-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCO)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 376.31887450g/mol
• Monoisotopic Mass: 376.31887450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 23
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 57.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3,6,9,12-Tetraoxapentacosan-1-ol

3,6,9,12-Tetraoxapentacosan-1-ol (CAS No. 930-08-5): A Comprehensive Overview

The compound 3,6,9,12-Tetraoxapentacosan-1-ol (CAS No. 930-08-5) is a unique organic molecule with significant potential in various industrial and research applications. This compound belongs to the class of polyether alcohols and is characterized by its long carbon chain with multiple ether linkages. The structure of 3,6,9,12-Tetraoxapentacosan-1-ol consists of a 25-carbon backbone with four ether oxygen atoms positioned at the 3rd, 6th, 9th, and 12th positions. This specific arrangement imparts unique physical and chemical properties to the molecule.

Recent studies have highlighted the importance of polyether alcohols like 3,6,9,12-Tetraoxapentacosan-1-ol in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing high-performance polymers and surfactants. The presence of multiple ether groups enhances the molecule's ability to form hydrogen bonds and interact with both polar and non-polar substances. This property makes it highly versatile in applications ranging from drug delivery systems to lubricants.

The synthesis of 3,6,9,12-Tetraoxapentacosan-1-ol typically involves a multi-step process that includes ring-opening polymerization or step-growth polymerization techniques. Recent advancements in catalytic systems have enabled more efficient production methods with higher yields and better control over molecular weight distribution. The compound's long carbon chain ensures excellent thermal stability and mechanical strength when incorporated into polymer matrices.

In terms of physical properties, 3,6,9,12-Tetraoxapentacosan-1-ol exhibits a high melting point due to its rigid structure and strong intermolecular interactions. Its solubility in various solvents is also influenced by the distribution of ether groups along the carbon chain. Experimental data from recent studies indicate that this compound shows enhanced compatibility with hydrophobic substrates while maintaining good water solubility at elevated temperatures.

The application of CAS No. 930-08-5 extends into several key industries. In the pharmaceutical sector, it has been investigated as a potential excipient for controlled drug release formulations due to its biocompatibility and ability to form stable emulsions. In the cosmetics industry, its surfactant properties make it an ideal candidate for developing gentle yet effective cleansing agents.

Recent research has also focused on the environmental impact of polyether alcohols like 3,6,9,Tetraoxapentacosan-1-ol. Studies have shown that these compounds are biodegradable under specific conditions and do not pose significant risks to aquatic ecosystems when properly managed. This makes them an attractive alternative to traditional petrochemical-based surfactants in eco-friendly product formulations.

In conclusion, CAS No. 930-08-, also known as 3,Tetraoxapentacosan-, is a promising compound with diverse applications across multiple industries. Its unique structure provides excellent performance characteristics that align with modern material science demands. As research continues to uncover new uses for this compound,it is expected to play an increasingly important role in advancing sustainable technologies.